Cas no 62064-66-8 (N-benzyl-1-[3-(trifluoromethyl)phenyl]propan-2-amine)

N-benzyl-1-[3-(trifluoromethyl)phenyl]propan-2-amine structure
62064-66-8 structure
Product Name:N-benzyl-1-[3-(trifluoromethyl)phenyl]propan-2-amine
CAS No:62064-66-8
MF:C17H18F3N
MW:293.326735019684
CID:1635829
PubChem ID:3046410
Update Time:2025-04-21

N-benzyl-1-[3-(trifluoromethyl)phenyl]propan-2-amine Chemical and Physical Properties

Names and Identifiers

    • N-benzyl-1-[3-(trifluoromethyl)phenyl]propan-2-amine
    • AKOS033935138
    • BRN 2660504
    • 62064-66-8
    • Phenethylamine, N-benzyl-alpha-methyl-m-trifluoromethyl-
    • FSLXHGVLOIOQJK-UHFFFAOYSA-N
    • Z2517378301
    • N-Benzyl-alpha-methyl-3-trifluoromethylphenethylamine
    • DTXSID50977637
    • N-Benzyl-alpha-methyl-m-trifluoromethylphenethylamine
    • SCHEMBL9472690
    • Inchi: 1S/C17H18F3N/c1-13(21-12-14-6-3-2-4-7-14)10-15-8-5-9-16(11-15)17(18,19)20/h2-9,11,13,21H,10,12H2,1H3
    • InChI Key: FSLXHGVLOIOQJK-UHFFFAOYSA-N
    • SMILES: FC(C1=CC=CC(=C1)CC(C)NCC1C=CC=CC=1)(F)F

Computed Properties

  • Exact Mass: 293.13924
  • Monoisotopic Mass: 293.13913406g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 5
  • Complexity: 297
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 12Ų

Experimental Properties

  • PSA: 12.03
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